Cas no 22408-41-9 (2-Vinyloxytetrahydropyran)

• Product Name: 2-Vinyloxytetrahydropyran
• CAS No: 22408-41-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD03093644
• CID: 250801
• PubChem ID: 87577866
• Update Time: 2025-05-28

2-Vinyloxytetrahydropyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,2-(ethenyloxy)tetrahydro-
• 2-Vinyloxytetrahydropyran
• 2-ethenoxyoxane
• Tetrahydro-2-vinyloxy-2H-pyran
• tetrahydropyran-2-yloxyethylene
• Tetrahydropyranyl vinyl ether
• 2-(vinyloxy)tetrahydro-2h-pyran
• 2-(ETHENYLOXY)OXANE
• BYUNYALHUMSCSA-UHFFFAOYSA-N
• AKOS015903386
• MFCD03093644
• AS-43631
• 2-Vinyloxytetrahydropyran, >/=97%
• DTXSID30468053
• XAA40841
• 22408-41-9
• V0076
• SCHEMBL414222
• DB-093879

• MDL： MFCD03093644
• Inchi： 1S/C7H12O2/c1-2-8-7-5-3-4-6-9-7/h2,7H,1,3-6H2
• InChI Key： BYUNYALHUMSCSA-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC=C

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0,97 g/cm3
• Boiling Point: 60°C/21mmHg(lit.)
• Flash Point: 70.316°C
• Refractive Index: 1.4450 to 1.4480
• PSA: 18.46000
• LogP: 1.67310

2-Vinyloxytetrahydropyran Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Vinyloxytetrahydropyran

Comprehensive Overview of 2-Vinyloxytetrahydropyran (CAS No. 22408-41-9): Properties, Applications, and Industry Trends

2-Vinyloxytetrahydropyran (CAS No. 22408-41-9) is a versatile organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical manufacturing. With the growing demand for sustainable and high-performance materials, this compound has gained significant attention in research and industrial applications. Its unique molecular structure, featuring a tetrahydropyran ring and a reactive vinyloxy group, enables diverse functionalization possibilities, making it a valuable building block in organic synthesis.

One of the most searched questions about 2-Vinyloxytetrahydropyran is its role in green chemistry. Researchers are increasingly exploring its potential as a bio-based intermediate to reduce reliance on petrochemical derivatives. The compound’s compatibility with catalytic processes aligns with the global shift toward eco-friendly synthesis methods, a topic highly relevant in 2024 industry trends. Additionally, its stability under mild conditions makes it suitable for low-energy manufacturing—a key focus for cost-conscious enterprises.

From a technical perspective, 2-Vinyloxytetrahydropyran exhibits excellent solubility in common organic solvents, such as ethanol and dichloromethane, which simplifies its integration into multi-step reactions. Its boiling point (often queried in technical databases) ranges between 160–170°C, while its molecular weight of 128.17 g/mol ensures manageable handling in laboratory and industrial settings. These properties are frequently cited in patent literature, particularly for applications in flavor and fragrance formulations, where precise volatility profiles are critical.

The compound’s synthetic versatility is another hot topic. For instance, it serves as a precursor for heterocyclic compounds used in agrochemicals and pharmaceutical APIs. Recent publications highlight its utility in click chemistry and polymer crosslinking, addressing the demand for customizable materials in 3D printing and coatings. Users searching for "2-Vinyloxytetrahydropyran derivatives" or "CAS 22408-41-9 suppliers" often seek data on purity grades (>98% HPLC) and storage recommendations (e.g., inert atmosphere, 2–8°C), underscoring its niche but expanding market.

In regulatory contexts, 2-Vinyloxytetrahydropyran complies with major chemical inventories like REACH and TSCA, facilitating its global trade. However, users frequently inquire about safety data sheets (SDS) and handling precautions, reflecting heightened awareness of workplace safety standards. Its low toxicity profile (as per OECD guidelines) further supports its adoption in consumer-facing industries, such as cosmetics, where ingredient transparency is paramount.

Looking ahead, innovations in catalytic hydrogenation and flow chemistry are expected to enhance the production efficiency of 2-Vinyloxytetrahydropyran. As industries prioritize circular economy principles, its potential as a scaffold for biodegradable polymers remains an active research area. For stakeholders tracking CAS 22408-41-9 market trends, partnerships between academia and manufacturers are likely to drive breakthroughs in scalable synthesis routes.